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Standard Operating Procedure: MM-206
Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MM-206

Cat. No.: B15613191

This document provides comprehensive guidance on the proper disposal procedures for MM-
206, a potent cytotoxic agent. Adherence to these protocols is mandatory to ensure personnel
safety, environmental protection, and regulatory compliance.

Immediate Safety and Hazard Information

MM-206 is a hazardous compound requiring specialized handling and disposal. All personnel
must review the Safety Data Sheet (SDS) before working with this material.

Table 1: MM-206 Hazard Profile
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
H300+H310+H330:
Acute Toxicity (Oral, Fatal if swallowed, in
. Danger o
Dermal, Inhalation) contact with skin or if
inhaled.
i H314: Causes severe
Skin ) )
) o corrosive Danger skin burns and eye
Corrosion/Irritation
damage.
Germ Cell H340: May cause
o health hazard Danger )
Mutagenicity genetic defects.
H411: Toxic to aquatic
Hazardous to the ) ] ] ) }
environment Warning life with long lasting

Aquatic Environment

effects.

Personal Protective Equipment (PPE) Requirements

All handling and disposal of MM-206 and its contaminated materials must be performed within

a certified chemical fume hood.

Table 2: Required PPE for MM-206 Handling and Disposal

Body Part PPE Specification Material Notes
Change gloves
Hands Double-gloved Nitrile or Neoprene immediately upon
contamination.
Disposable, solid-front Must be dedicated for
Body Polypropylene
lab coat MM-206 work.
Chemical splash Must be worn at all
Eyes Polycarbonate )
goggles times.
) N95 or higher Required if handling
Respiratory _ - .
respirator outside a fume hood.
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MM-206 Waste Segregation and Disposal Protocol

Follow these steps meticulously to ensure safe and compliant disposal of all MM-206 waste
streams.

Experimental Protocol: Step-by-Step MM-206 Waste Disposal

o Decontamination of Surfaces and Equipment:

[¢]

Prepare a 10% bleach solution fresh daily.

o

Wipe down all surfaces and non-disposable equipment within the fume hood that came
into contact with MM-206.

Allow a contact time of at least 15 minutes.

o

o

Follow the bleach wipe with a 70% ethanol wipe to rinse away corrosive residue.

[¢]

All wipes used in this process are to be disposed of as solid hazardous waste.
e Segregation of Waste Streams:

o Solid Waste:
» |ncludes contaminated gloves, bench paper, pipette tips, vials, and wipes.

» Place all solid waste into a designated, clearly labeled, leak-proof hazardous waste
container lined with a heavy-duty plastic bag.

» Container Label: "Hazardous Waste: MM-206 (Cytotoxic), CAS: [Insert CAS Number if
known]"

o Liquid Waste:
= |ncludes unused MM-206 solutions, contaminated media, and solvent rinses.

» Segregate aqueous-based and organic solvent-based waste into separate, clearly
labeled, leak-proof hazardous waste containers.
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» Aqueous Waste Label: "Hazardous Waste: MM-206 (Aqueous), CAS: [Insert CAS
Number]"

» Solvent Waste Label: "Hazardous Waste: MM-206 (Solvent: [List Solvents]), CAS:
[Insert CAS Number]"

o Sharps Waste:
» Includes contaminated needles, syringes, and razor blades.

» Place all sharps directly into a designated, puncture-proof sharps container labeled
"Hazardous Sharps Waste: MM-206 (Cytotoxic)".

o Container Management and Final Disposal:
o Do not fill any waste container beyond 80% of its capacity.
o Ensure all container lids are securely fastened when not in use.

o Store sealed waste containers in a designated satellite accumulation area away from
incompatible materials.

o Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
pickup for final disposal. Do not pour any MM-206 waste down the drain.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for segregating MM-206 waste.
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« To cite this document: BenchChem. [Standard Operating Procedure: MM-206 Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613191#mm-206-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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